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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the extraction of trichloroethylene
(TCE), a common environmental contaminant, from soil samples. The methodologies outlined

are based on established environmental analysis procedures and are intended to guide

researchers in obtaining accurate and reproducible results.

Trichloroethylene is a volatile organic compound (VOC) frequently found in industrial sites,

posing significant health and environmental risks.[1][2] Accurate quantification of TCE in soil is

crucial for assessing contamination levels, monitoring remediation efforts, and conducting

toxicological studies. This document details several widely used extraction techniques,

including EPA Method 5035A, solvent extraction, and headspace analysis.

Comparative Summary of TCE Extraction Methods
The selection of an appropriate extraction method depends on factors such as the expected

concentration of TCE, soil type, and the specific requirements of the analytical instrumentation.

The following table summarizes the quantitative performance of different extraction techniques.
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Extractio
n Method

Principle
Typical
Applicati
on

Recovery
/Efficienc
y

Detection
Limits

Key
Advantag
es

Key
Limitation
s

EPA

Method

5035A

(Purge-

and-Trap)

Inert gas

purges

VOCs from

a soil/water

slurry;

VOCs are

trapped

and then

thermally

desorbed

for

analysis.[3]

[4]

Low-level

TCE

concentrati

ons (0.5 to

200 µg/kg).

[3]

Can be low

for aged

soils (1.5%

to 41.3%

compared

to hot

solvent

extraction).

[5]

Dependent

on

determinati

ve method,

typically in

the low

µg/kg

range.

Minimizes

sample

handling

and

potential

for VOC

loss.[3]

Less

effective

for aged,

contaminat

ed soils

where TCE

has

diffused

into the soil

matrix.[5]

EPA

Method

5035A

(Methanol

Extraction)

Soil is

preserved

in

methanol

in the field;

an aliquot

of the

methanol is

then

analyzed.

[3][6]

High-level

TCE

concentrati

ons (>200

µg/kg).[3]

[7]

Generally

high, as

methanol is

an effective

solvent for

TCE.

Dependent

on dilution

factor and

analytical

method.

Effective

for

stabilizing

samples

and for

high

concentrati

on

analysis.[6]

[8]

Methanol is

flammable

and toxic,

requiring

careful

handling.

[6]

Hot

Solvent

Extraction

Soil is

extracted

with a

solvent at

an

elevated

temperatur

e.

Aged soil

samples

where TCE

may be

strongly

bound.

Significantl

y more

effective

than purge-

and-trap

for aged

soils.[5]

Not

specified,

but

generally

allows for

lower

detection

due to

Provides a

more

exhaustive

extraction

of

contamina

nts.[5]

More

complex

procedure

and

potential

for loss of

volatile

analytes if

not
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higher

recovery.

handled

properly.

Headspace

Gas

Chromatog

raphy (GC)

Volatiles in

the space

above the

soil sample

in a sealed

vial are

sampled

and

injected

into a GC.

Rapid

screening

and semi-

quantitative

analysis.[9]

Not

typically

measured

for

screening.

0.1 to 100

ppm for

general

VOCs,

depending

on the

setup.[9]

Simple,

rapid, and

requires

minimal

sample

preparation

.[10]

Semi-

quantitative

; results

are

influenced

by soil

type,

moisture,

and

temperatur

e.[9]

Soil Vapor

Extraction

(SVE)

An in-situ

method

where a

vacuum is

applied to

the soil to

induce the

flow of air

and

remove

VOCs.

In-situ

remediatio

n of

contaminat

ed sites.

Can

remove

over 98-

99% of

initial TCE

mass in

column

studies.[11]

Not

applicable

for

laboratory

sample

extraction.

Effective

for large-

scale

remediatio

n of volatile

contamina

nts.[12]

Less

effective

for non-

volatile

compound

s and in

low-

permeabilit

y soils.

Thermal

Conduction

Heating

Heat is

applied to

the soil to

increase

the

volatility of

TCE for

removal.

In-situ or

ex-situ soil

remediatio

n.

36.27% to

78.21%

removal at

40-60°C.

[13]

Not

applicable

for

laboratory

sample

extraction.

Can be

coupled

with other

treatments

like

chemical

oxidation to

enhance

removal.

[13]

Energy-

intensive

and may

alter soil

properties.
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Experimental Protocols
Protocol 1: EPA Method 5035A - Low-Level TCE Analysis
by Purge-and-Trap
This protocol is designed for soil samples with expected TCE concentrations in the range of 0.5

to 200 µg/kg.[3]

Materials:

Terra Core™ sampler or equivalent coring device

40-mL VOA vials with PTFE-lined septa

Field balance

Reagent-grade water

Sodium bisulfate (for preservation, if required)

Purge-and-trap concentrator coupled to a Gas Chromatograph (GC) or GC/Mass

Spectrometer (GC/MS)

Procedure:

Sample Collection:

Using a coring device, collect a 5-gram (± 0.5 g) soil sample.

Immediately extrude the soil core into a pre-weighed 40-mL VOA vial.

Preservation (choose one):

Chemical Preservation: If the sample is not to be analyzed within 48 hours, add 5 mL of

reagent-grade water containing sodium bisulfate to the vial. Ensure the pH of the resulting

slurry is ≤ 2.
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Freezing: If chemical preservation is not used, the sample must be frozen to -10°C to

-20°C within 48 hours of collection.[8]

Sample Preparation for Analysis:

If not already preserved with water, add 5 mL of reagent-grade water to the vial.

Add internal standards and surrogates through the septum.

Purge-and-Trap Analysis:

Place the vial in the autosampler of the purge-and-trap system.

The system will heat the vial (typically to 40°C) and purge the sample with an inert gas

(e.g., helium).[4]

The purged VOCs are collected on an adsorbent trap.

The trap is then rapidly heated, and the desorbed VOCs are transferred to the GC or

GC/MS for separation and detection.

Protocol 2: EPA Method 5035A - High-Level TCE
Analysis by Methanol Extraction
This protocol is suitable for soil samples where TCE concentrations are expected to exceed

200 µg/kg.[7]

Materials:

Terra Core™ sampler or equivalent coring device

40-mL VOA vials with PTFE-lined septa containing 10 mL of purge-and-trap grade methanol

Field balance

Purge-and-trap concentrator coupled to a GC or GC/MS

Procedure:
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Sample Collection and Preservation:

Collect a 5-gram (± 0.5 g) soil sample using a coring device.

Immediately extrude the soil core into a 40-mL VOA vial containing 10 mL of methanol.[6]

Wipe the vial threads to ensure a tight seal and gently agitate to disperse the soil in the

methanol.[6]

Store the sample at ≤ 6°C. The holding time for methanol-preserved samples is typically

14 days.[6][14]

Sample Preparation for Analysis:

Allow the vial to come to room temperature and the soil to settle.

Take a small aliquot (e.g., 100 µL) of the methanol extract.

Dilute the aliquot into a larger volume of reagent-grade water (e.g., 5 mL) in a clean VOA

vial.

Add internal standards and surrogates.

Analysis:

Analyze the diluted extract using the purge-and-trap method as described in Protocol 1.

Protocol 3: Static Headspace Screening for TCE
This protocol provides a rapid, semi-quantitative method for screening soil samples for the

presence of TCE.[9]

Materials:

Headspace vials (e.g., 20-mL) with PTFE-lined septa and aluminum caps

Spatula or scoop

Headspace autosampler coupled to a GC or GC/MS
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Procedure:

Sample Preparation:

Place a known amount of soil (e.g., 2-5 grams) into a headspace vial.[10]

For more consistent results, a matrix modifier (e.g., water) can be added.

Immediately seal the vial with a septum and aluminum cap.

Equilibration:

Place the vial in the heated agitator of the headspace autosampler.

Allow the sample to equilibrate at a set temperature (e.g., 80°C) for a specific time to allow

the TCE to partition into the headspace.

Analysis:

The autosampler will automatically withdraw a known volume of the headspace gas.

The gas sample is injected into the GC or GC/MS for analysis.

Visualized Workflows
The following diagrams illustrate the key steps in the described TCE extraction protocols.
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Workflow for Low-Level TCE Analysis (Purge-and-Trap)

Field Operations

Laboratory Analysis

Collect 5g Soil Core

Place in 40-mL VOA Vial

Preserve Sample
(Add Sodium Bisulfate or Freeze)

Add Reagent Water & Internal Standards

Transport to Lab

Heat and Purge with Inert Gas

Trap Volatiles

Thermally Desorb Trap

Analyze by GC or GC/MS
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Workflow for High-Level TCE Analysis (Methanol Extraction)

Field Operations

Laboratory Analysis

Collect 5g Soil Core

Place in Vial with 10mL Methanol

Store at ≤ 6°C

Take Aliquot of Methanol Extract

Transport to Lab

Dilute in Reagent Water

Add Internal Standards

Analyze by Purge-and-Trap GC/MS

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Static Headspace Screening of TCE

Laboratory Procedure

Place Soil in Headspace Vial

Seal Vial

Heat and Agitate to Equilibrate

Sample Headspace Gas

Inject into GC or GC/MS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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